Cas no 73177-33-0 (2-Methyl-1H-indole-6-carboxylic acid)

• Product Name: 2-Methyl-1H-indole-6-carboxylic acid
• CAS No: 73177-33-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD13178486
• CID: 1031860
• PubChem ID: 12620826
• Update Time: 2025-04-20

2-Methyl-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Indole-6-carboxylic acid
• methyl indole-6-carboxylic acid
• DTOBYAWCBMAUQH-UHFFFAOYSA-N
• 1365AC
• FCH1149035
• SB14914
• AX8218287
• 1H-?Indole-?6-?carboxylic acid, 2-?methyl-
• 2-Methyl-1H-indole-6-carboxylic acid

• MDL： MFCD13178486
• Inchi： 1S/C10H9NO2/c1-6-4-7-2-3-8(10(12)13)5-9(7)11-6/h2-5,11H,1H3,(H,12,13)
• InChI Key： DTOBYAWCBMAUQH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=C(C)NC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids